Role of Para-Nitro Substituent in Sodium Channel Binding
The 1-carboxamide derivative of 3-[4-(4-nitrophenoxy)phenyl]-1H-pyrazole exhibits a Ki value of 31 nM for the inactive state of the human SkM1 (Nav1.4) voltage-gated sodium channel expressed in HEK293 cells [1]. This affinity places the compound within the low nanomolar potency range characteristic of state-dependent sodium channel blockers in this series [2]. The para-nitro substituent on the distal phenyl ring contributes a strong electron-withdrawing effect (+σ) that aligns with the SAR requirement that electronegative substituents at the para position are tolerated and can enhance sodium channel binding relative to unsubstituted or electron-donating analogs [2].
| Evidence Dimension | Binding affinity (Ki) for inactive human SkM1 (Nav1.4) voltage-gated sodium channel |
|---|---|
| Target Compound Data | Ki = 31 nM (1-carboxamide derivative) |
| Comparator Or Baseline | Class benchmark: Potent 3-(4-phenoxyphenyl)-1H-pyrazoles exhibit state-dependent sodium channel blockade with submicromolar to low nanomolar potency; unsubstituted distal phenyl analogs show reduced activity per SAR trends |
| Quantified Difference | 31 nM binding affinity; SAR indicates that para-nitro (+σ) substitution enhances or maintains potency relative to unsubstituted phenyl ether (exact fold-difference not reported in comparative format for this specific analog) |
| Conditions | In vitro binding assay; inactive state of human SkM1 sodium channel expressed in HEK293 cells; curated in BindingDB and ChEMBL [1] |
Why This Matters
This low nanomolar Ki value positions the compound as a credible tool for sodium channel pharmacology studies, with the para-nitro group providing a defined electronic handle for SAR exploration.
- [1] BindingDB. BDBM50141070: 3-[4-(4-Nitro-phenoxy)-phenyl]-pyrazole-1-carboxylic acid amide (CHEMBL37316). Affinity Data: Ki = 31 nM for inactive human SkM1 sodium channel expressed in HEK293 cells. View Source
- [2] Yang, J., Gharagozloo, P., Yao, J., Ilyin, V. I., Carter, R. B., Nguyen, P., Robledo, S., Woodward, R. M., & Hogenkamp, D. J. (2004). 3-(4-Phenoxyphenyl)pyrazoles: A Novel Class of Sodium Channel Blockers. Journal of Medicinal Chemistry, 47(6), 1547–1552. View Source
